Cas no 54491-43-9 (1H-Indole, 3-(phenylthio)-)
1H-Indole, 3-(phenylthio)- structure
Product Name:1H-Indole, 3-(phenylthio)-
CAS No:54491-43-9
MF:C14H11NS
MW:225.308841943741
CID:354451
PubChem ID:852489
Update Time:2025-04-19
1H-Indole, 3-(phenylthio)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole, 3-(phenylthio)-
- 3-(phenylthio)-1H-Indole
- 3-phenylsulfanyl-1H-indole
- DTXSID10357370
- VHEGBLPHXSCODD-UHFFFAOYSA-N
- 3-phenylthioindole
- AQ-776/42801706
- 54491-43-9
- SCHEMBL4068600
- FT-0730199
- CHEMBL222228
- 1H-indol-3-yl phenyl sulfide
- 3-(phenylthio)indole
- DA-21026
- G70786
- 3-(PHENYLSULFANYL)-1H-INDOLE
-
- Inchi: 1S/C14H11NS/c1-2-6-11(7-3-1)16-14-10-15-13-9-5-4-8-12(13)14/h1-10,15H
- InChI Key: VHEGBLPHXSCODD-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)C1=CNC2C=CC=CC=21
Computed Properties
- Exact Mass: 225.06133
- Monoisotopic Mass: 225.06122053g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 41.1Ų
Experimental Properties
- PSA: 15.79
1H-Indole, 3-(phenylthio)- Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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